Cas no 76469-25-5 (N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine)

• Product Name: N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine
• CAS No: 76469-25-5
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD14631429
• CID: 1785510
• PubChem ID: 12760547
• Update Time: 2025-11-02

N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-methyl-N-2-propynyl-
• N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine
• CS-0266269
• N-methyl-N-prop-2-ynylcyclohexanamine
• SCHEMBL4973138
• EN300-252796
• AKOS009027738
• 76469-25-5

• MDL： MFCD14631429
• Inchi： 1S/C10H17N/c1-3-9-11(2)10-7-5-4-6-8-10/h1,10H,4-9H2,2H3
• InChI Key： LVRZIHLQGYPAIG-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C1CCCCC1

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine

Comprehensive Overview of N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine (CAS No. 76469-25-5): Properties, Applications, and Industry Insights

N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine (CAS No. 76469-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This tertiary amine, characterized by a cyclohexyl backbone and a propargyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₇N, and distinct alkyne functionality make it valuable for click chemistry applications, a rapidly growing field in drug discovery and material science.

In recent years, the demand for N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine has surged alongside advancements in bioconjugation techniques and small-molecule probes. Researchers frequently search for "CAS 76469-25-5 solubility" or "propargylamine derivatives uses," reflecting its relevance in designing targeted therapeutics. The compound's lipophilic nature and hydrogen-bond acceptor properties contribute to its utility in optimizing blood-brain barrier permeability, a hot topic in neuropharmacology.

The synthesis of N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine typically involves N-alkylation of N-methylcyclohexanamine with propargyl bromide, a process scrutinized for yield optimization (common search term: "76469-25-5 synthesis protocol"). Analytical data, including NMR and GC-MS spectra, are critical for quality control, as emphasized in publications indexed by SciFinder and Reaxys.

Beyond pharmaceuticals, this compound finds niche applications in polymer chemistry, where its terminal alkyne group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC). Such reactions are pivotal for creating biocompatible hydrogels and smart materials, aligning with trends in 3D bioprinting and wearable sensors. Industry forums often discuss "CAS 76469-25-5 stability" under various conditions, highlighting its storage requirements.

Regulatory compliance remains a key consideration for users of N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine. While not classified as hazardous under GHS, proper handling guidelines—such as avoiding prolonged skin contact—are frequently searched. The compound's logP (~2.1) and pKa (~9.5) values, often queried as "76469-25-5 physicochemical properties," influence its formulation strategies.

Emerging studies explore the role of propargylamine motifs in enzyme inhibition, particularly for monoamine oxidases (MAOs). This connects to broader interest in neurodegenerative disease research, where modified analogs of CAS 76469-25-5 are investigated for Parkinson's disease models. Patent databases reveal innovative derivatives targeting mitochondrial function.

From a commercial perspective, suppliers emphasize high-purity N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine (≥98%) to meet GMP standards for preclinical trials. Searches for "bulk 76469-25-5 suppliers" correlate with scaling needs in contract manufacturing. The compound's cost-efficiency compared to similar alkynyl amines is another debated topic in specialty chemical forums.

Future directions may involve continuous flow chemistry approaches to synthesize N-methyl-N-(prop-2-yn-1-yl)cyclohexanamine, addressing queries about "green chemistry alternatives." Its potential in PET tracer development (via isotope labeling) also aligns with trends in molecular imaging, making it a compound to watch in interdisciplinary research.